Cas no 1820707-39-8 (Methyl 5-amino-6-bromo-2-chloronicotinate)

• Product Name: Methyl 5-amino-6-bromo-2-chloronicotinate
• CAS No: 1820707-39-8
• MF: C₇H₆BrClN₂O₂
• MW: 265.491739749908
• CID: 4619471
• Update Time: 2025-11-01

Methyl 5-amino-6-bromo-2-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-6-bromo-2-chloronicotinate
• Methyl 5-amino-6-bromo-2-chloropyridine-3-carboxylate
• VXC70739
• Y2942
• D74354

• Inchi： 1S/C7H6BrClN2O2/c1-13-7(12)3-2-4(10)5(8)11-6(3)9/h2H,10H2,1H3
• InChI Key： JMXVTADYQFTMDJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)C(=N1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-6-bromo-2-chloronicotinate

Recent Advances in the Application of Methyl 5-amino-6-bromo-2-chloronicotinate (CAS: 1820707-39-8) in Chemical Biology and Pharmaceutical Research

Methyl 5-amino-6-bromo-2-chloronicotinate (CAS: 1820707-39-8) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activity, and emerging applications in pharmaceutical research.

One of the most notable developments is the use of Methyl 5-amino-6-bromo-2-chloronicotinate as a precursor in the synthesis of novel kinase inhibitors. Researchers have demonstrated its efficacy in constructing pyridine-based scaffolds, which are critical for targeting specific kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry detailed a streamlined synthetic route utilizing this compound to produce potent inhibitors of the JAK-STAT signaling pathway, showing promising results in preclinical models of rheumatoid arthritis.

In addition to its role in kinase inhibitor development, Methyl 5-amino-6-bromo-2-chloronicotinate has been employed in the design of covalent inhibitors. Recent work has explored its potential for creating targeted therapies by leveraging the electrophilic properties of the chloro and bromo substituents. This approach has been particularly successful in the development of irreversible inhibitors for EGFR and BTK, as reported in a 2024 Nature Communications article. The study emphasized the compound's ability to form stable adducts with key cysteine residues in these kinases, leading to enhanced therapeutic efficacy.

Beyond its applications in small-molecule drug discovery, Methyl 5-amino-6-bromo-2-chloronicotinate has also found utility in chemical biology tools. Researchers have incorporated it into fluorescent probes for studying kinase activity in live cells, enabling real-time monitoring of signaling pathways. A recent ACS Chemical Biology publication described the synthesis of a turn-on fluorescent sensor based on this compound, which exhibited high selectivity for specific kinase conformations. This innovation opens new avenues for understanding kinase dynamics in disease states.

The safety and pharmacokinetic properties of derivatives stemming from Methyl 5-amino-6-bromo-2-chloronicotinate have also been a focus of recent investigations. Studies have shown that proper modification of the ester functionality can significantly improve metabolic stability while maintaining target engagement. Current research efforts are directed toward optimizing these properties to enhance drug-like characteristics, as evidenced by several patent applications filed in 2023-2024 covering novel derivatives with improved bioavailability.

Looking forward, the versatility of Methyl 5-amino-6-bromo-2-chloronicotinate continues to inspire innovative applications in pharmaceutical research. Its unique combination of reactive handles makes it particularly valuable for fragment-based drug discovery and the development of PROTACs (proteolysis targeting chimeras). As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.